2-phenyl-2-(phenylthio)-N-1,3-thiazol-2-ylacetamide

• IUPAC Name: 2-phenyl-2-phenylsulfanyl-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C17H14N2OS2/c20-16(19-17-18-11-12-21-17)15(13-7-3-1-4-8-13)22-14-9-5-2-6-10-14/h1-12,15H,(H,18,19,20)
• InChI Key: ZUZOVIWBZLOKNM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C(=O)NC2=NC=CS2)SC3=CC=CC=C3
• Molecular Formula: C17H14N2OS2
• Molecular Weight: 326.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to "2-phenyl-2-(phenylthio)-N-1,3-thiazol-2-ylacetamide" often involves the use of electrophilic building blocks, such as 2-chloro-N-phenylacetamide and N-(benzo[d]thiazol-2-yl)-2-chloroacetamide, to facilitate ring annulation processes leading to thiazolopyrimidinone products (Janardhan et al., 2014). Such synthetic routes highlight the potential for constructing complex architectures from simpler precursors, achieving acceptable yields and confirming structures through analytical and spectral studies.

Molecular Structure Analysis

The crystallographic analysis of closely related compounds, such as 2-chloro-N-(4-phenyl-1,3-thiazol-2-yl)acetamide, reveals insights into their molecular geometry (Saravanan et al., 2016). For instance, the orientation of phenyl rings relative to the thiazole moiety and the formation of hydrogen-bonded chains in the crystal structure are critical for understanding the molecular interactions and stability of these compounds.

Chemical Reactions and Properties

Compounds with the thiazol-2-ylacetamide structure serve as versatile intermediates in various chemical reactions, leading to the synthesis of derivatives with significant antimicrobial activity (Liao et al., 2017). The ability to undergo transformations into different heterocyclic systems, including imidazoles and thiadiazoles, underscores the chemical reactivity and utility of the thiazolylacetamide scaffold in medicinal chemistry.

Physical Properties Analysis

The physical properties of thiazole-based compounds, such as solubility and crystallinity, can be influenced by their molecular structure. For example, the synthesis and evaluation of bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide analogs demonstrate how modifications to the thiazolylacetamide core can affect solubility and biological activity (Shukla et al., 2012). These findings are crucial for designing compounds with desirable pharmacokinetic properties.

Chemical Properties Analysis

The chemical properties, such as reactivity and stability, of thiazole-based compounds are deeply influenced by their electronic structure and the nature of substituents. Studies on the reactivity of specific thiazolylacetamides towards nucleophiles and electrophiles can provide valuable insights into their potential applications in organic synthesis and drug design (Khalil et al., 2012).

Mechanism of Action

For biologically active compounds, the mechanism of action describes how the compound interacts with biological systems. This could involve binding to specific receptors, inhibiting certain enzymes, or interacting with DNA.

Safety and Hazards

This involves understanding the potential risks associated with handling the compound, including toxicity, flammability, and environmental impact.